Cas no 477768-43-7 (3-(4-Cyanophenyl)-2-{(2,4-difluorophenyl)sulfonylamino}propanoic acid)

• Product Name: 3-(4-Cyanophenyl)-2-{(2,4-difluorophenyl)sulfonylamino}propanoic acid
• CAS No: 477768-43-7
• CID: 4652244
• Update Time: 2025-05-20

3-(4-Cyanophenyl)-2-{(2,4-difluorophenyl)sulfonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Cyanophenyl)-2-{(2,4-difluorophenyl)sulfonylamino}propanoic acid

Additional information on 3-(4-Cyanophenyl)-2-{(2,4-difluorophenyl)sulfonylamino}propanoic acid

Introduction to 3-(4-Cyanophenyl)-2-{(2,4-difluorophenyl)sulfonylamino}propanoic Acid (CAS No. 477768-43-7)

3-(4-Cyanophenyl)-2-{(2,4-difluorophenyl)sulfonylamino}propanoic acid, identified by its Chemical Abstracts Service (CAS) number 477768-43-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of multiple functional groups, including a cyano group, a sulfonamide moiety, and a carboxylic acid functionality. The structural arrangement of these groups imparts unique chemical and biological properties, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 3-(4-cyanophenyl)-2-{(2,4-difluorophenyl)sulfonylamino}propanoic acid consists of a phenyl ring substituted with a cyano group at the 4-position, connected to a propanoic acid backbone. The other end of the propanoic acid chain is linked to a sulfonamide group, where the sulfonamide moiety is further substituted with a 2,4-difluorophenyl group. This intricate arrangement of functional groups suggests potential interactions with biological targets, particularly enzymes and receptors involved in various metabolic pathways.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives due to their broad spectrum of biological activity. Sulfonamides are known for their ability to act as inhibitors of various enzymes and transporters, making them valuable in the treatment of infectious diseases, inflammatory disorders, and even certain types of cancer. The presence of both cyano and fluoro substituents in 3-(4-cyanophenyl)-2-{(2,4-difluorophenyl)sulfonylamino}propanoic acid may enhance its binding affinity to biological targets by influencing electronic properties and steric interactions.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacological agents. The carboxylic acid group at one end of the molecule can be readily modified through esterification or amidation reactions, while the sulfonamide functionality provides a versatile handle for further derivatization. These chemical handles are crucial for fine-tuning the pharmacokinetic and pharmacodynamic properties of drug candidates.

Recent studies have highlighted the importance of fluorine atoms in pharmaceutical compounds due to their ability to modulate metabolic stability and binding affinity. The incorporation of two fluorine atoms at the 2- and 4-positions on the phenyl ring in 3-(4-cyanophenyl)-2-{(2,4-difluorophenyl)sulfonylamino}propanoic acid may contribute to increased lipophilicity and improved bioavailability compared to analogous compounds without fluorine substituents. This feature is particularly relevant in drug design, where optimizing pharmacokinetic profiles is essential for achieving therapeutic efficacy.

The cyano group present in this compound also plays a significant role in its overall properties. Cyano groups are known to be electron-withdrawing moieties that can influence both the electronic distribution within the molecule and its reactivity. In drug design, cyano-substituted compounds often exhibit enhanced binding interactions with biological targets due to their ability to form hydrogen bonds or participate in metal coordination.

From a synthetic chemistry perspective, 3-(4-cyanophenyl)-2-{(2,4-difluorophenyl)sulfonylamino}propanoic acid represents an interesting challenge for medicinal chemists. The synthesis involves multiple steps, including nucleophilic substitution reactions, sulfonylation processes, and protection-deprotection strategies. Each step must be carefully optimized to ensure high yield and purity while minimizing side reactions. Advances in synthetic methodologies have enabled more efficient routes to complex molecules like this one, making it feasible to produce sufficient quantities for biological testing.

In terms of biological activity, preliminary studies suggest that 3-(4-cyanophenyl)-2-{(2,4-difluorophenyl)sulfonylamino}propanoic acid may exhibit inhibitory effects on certain enzymes associated with inflammation and oxidative stress. These pathways are implicated in various chronic diseases, including arthritis and neurodegenerative disorders. By targeting these enzymes, this compound could potentially mitigate symptoms associated with these conditions.

The sulfonamide moiety is particularly noteworthy for its role as a bioisostere for other functional groups such as carboxylic acids or amides. This property allows sulfonamides to mimic the behavior of these groups while offering additional advantages in terms of solubility and metabolic stability. In 3-(4-cyanophenyl)-2-{(2,4-difluorophenyl)sulfonylamino}propanoic acid, the sulfonamide group is strategically positioned to interact with biological targets while maintaining flexibility for further derivatization.

The combination of structural features found in 3-(4-cyanophenyl)-2-{(2,4-difluorophenyl)sulfonylamino}propanoic acid makes it an attractive candidate for further exploration in drug discovery programs. Its complex architecture suggests potential interactions with multiple targets simultaneously—a desirable property for developing multifunctional therapeutics that can address complex diseases more effectively than single-target drugs.

Future research will likely focus on evaluating the pharmacological profile of this compound through both computational modeling and experimental testing. High-throughput screening (HTS) techniques can be employed to identify potential biological activities rapidly, while X-ray crystallography can provide insights into how this compound interacts with its target proteins at an atomic level. Such structural information is invaluable for designing next-generation analogs with improved potency and selectivity.

The development pipeline for novel pharmaceutical agents often involves iterative optimization based on initial findings from preclinical studies. If 3-(4-cyanophenyl)-2-{(2,4-difluorophenyl)sulfonylamino}propanoic acid demonstrates promising activity against relevant disease targets during early-stage testing—such as reducing inflammation or inhibiting tumor growth—it could serve as a foundation for developing new treatments targeting these conditions.

In conclusion,3-(4-cyanophenyl)-2-{(2,4-difluorophenyl)sulfonylamino}propanoic acid (CAS No. 477768-43-7) represents an intriguing molecule with potential applications across multiple therapeutic areas due to its unique structural features including cyano, sulfonamide, and fluoro substituents arranged around an acyclic backbone containing two chiral centers,making it an exciting subject for further investigation by researchers worldwide..